Cas no 834882-67-6 (2-Propanol, 1-(phenylseleno)-, acetate, (2R)-)

• Product name: 2-Propanol, 1-(phenylseleno)-, acetate, (2R)-
• CAS No: 834882-67-6
• MF: C₉H₁₂OSe^.C₂H₄O₂
• MW: 275.20294
• CID: 670819
• PubChem ID: 71415332

2-Propanol, 1-(phenylseleno)-, acetate, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(phenylseleno)-, acetate, (2R)-
• Acetic acid--(2R)-1-(phenylselanyl)propan-2-ol (1/1)
• 834882-67-6
• DTXSID80834749

• Inchi： InChI=1S/C9H12OSe.C2H4O2/c1-8(10)7-11-9-5-3-2-4-6-9;1-2(3)4/h2-6,8,10H,7H2,1H3;1H3,(H,3,4)/t8-;/m1./s1
• InChI Key： RKUQDFXHDZMKEK-DDWIOCJRSA-N
• SMILES： CC(C[Se]C1=CC=CC=C1)O.CC(=O)O

Computed Properties

• Exact Mass: 276.02647g/mol
• Monoisotopic Mass: 276.02647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų